Cas no 1421254-91-2 (trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride)

Trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride is a chiral pyrrolidine derivative widely utilized in organic synthesis and pharmaceutical research. Its rigid trans-configuration and dimethylamino functional group enhance stereoselectivity in asymmetric reactions, making it valuable for constructing complex molecular frameworks. The dihydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of ligands, catalysts, and pharmacologically active compounds. Its well-defined structure and high purity ensure reproducibility in synthetic applications, supporting advancements in medicinal chemistry and drug discovery.
trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride structure
1421254-91-2 structure
Product Name:trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride
CAS No:1421254-91-2
MF:C6H16Cl2N2O
MW:203.110039710999
MDL:MFCD26959326
CID:4597776
Update Time:2025-06-13

trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride
    • MDL: MFCD26959326
    • Inchi: 1S/C6H14N2O.2ClH/c1-8(2)5-3-7-4-6(5)9;;/h5-7,9H,3-4H2,1-2H3;2*1H/t5-,6-;;/m0../s1
    • InChI Key: DZLFLRAVIZGQMT-USPAICOZSA-N
    • SMILES: N1C[C@H](N(C)C)[C@@H](O)C1.[H]Cl.[H]Cl

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2

trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride Pricemore >>

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Additional information on trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride

Comprehensive Overview of trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride (CAS No. 1421254-91-2)

trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride (CAS No. 1421254-91-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrrolidine backbone and dimethylamino functional group, is widely utilized as an intermediate in the synthesis of bioactive molecules. Its unique structural features, including the trans-configuration and dihydrochloride salt form, enhance its solubility and stability, making it a valuable reagent in medicinal chemistry.

In recent years, the demand for trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride has surged due to its applications in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in its role as a building block for neurotransmitter analogs and G-protein-coupled receptor (GPCR) modulators. These applications align with current trends in drug discovery, where small-molecule libraries and high-throughput screening are pivotal for identifying novel treatments for neurological disorders.

The compound's CAS No. 1421254-91-2 is frequently searched in academic and industrial databases, reflecting its relevance in peptide synthesis and chiral chemistry. Its pyrrolidine ring serves as a versatile scaffold for designing stereoselective catalysts, a topic of growing interest in asymmetric synthesis. Additionally, the dihydrochloride form ensures improved handling and storage, addressing common challenges in laboratory-scale production.

From an SEO perspective, queries such as "trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride uses" and "CAS 1421254-91-2 suppliers" highlight user interest in procurement and applications. The compound's association with drug discovery pipelines and preclinical studies further underscores its importance. As the pharmaceutical industry shifts toward personalized medicine, intermediates like this are critical for tailoring targeted therapies with minimal off-target effects.

Quality control and analytical characterization of trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride are essential for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These protocols align with regulatory standards for good laboratory practices (GLP), a recurring theme in user searches related to chemical standards and reference materials.

In summary, trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride (CAS No. 1421254-91-2) is a multifaceted compound with broad utility in modern chemistry and pharmacology. Its integration into innovative drug design and catalytic systems positions it as a key player in advancing scientific frontiers. Ongoing studies exploring its structure-activity relationships (SAR) promise to unlock further potential, catering to the evolving needs of life sciences and material innovation.

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